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Compound of Interest

Compound Name: Daspei

Cat. No.: B149288

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye used in
fluorescence microscopy to stain mitochondria in living cells.[1][2] As a cationic styryl dye, its
accumulation within mitochondria is dependent on the mitochondrial membrane potential,
making it a valuable tool for assessing mitochondrial function and overall cell health.[3] A
decrease in mitochondrial membrane potential is an early indicator of apoptosis. Daspei has a
large Stokes shift and is characterized by its red fluorescence.[1][4] It has been successfully
used in a variety of applications, including in vitro cell culture and in vivo studies, such as
labeling hair cells in the zebrafish lateral line.[5][6]

Data Presentation

The following table summarizes the key quantitative data for the use of Daspei in fluorescence
microscopy.
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Parameter

Value

Reference

Excitation Wavelength (Aex)

461 nm (in Methanol)

[2]

550 nm

[1](4]

Emission Wavelength (Aem)

589 nm (in Methanol)

[2]

573 nm [11[4]
Molecular Weight 380.27 g/mol [4]
CAS Number 3785-01-1 [2]

Stock Solution Concentration

10 mM in DMSO

[4]

40 mg/100 ml in distilled water

[7]

Working Concentration (in

vitro)

5-10 uM in serum-free medium
or PBS

[4]

50 uM in NMDG-buffer

[8]

Working Concentration (in vivo

- zebrafish)

0.005% for 15 minutes

[5]

0.05%

[8]

Incubation Time (Adherent &

Suspension Cells)

10-60 minutes at room

temperature or 37°C

[1]i4]8]

Incubation Time (Zebrafish)

15 minutes

[5]

Signaling Pathway Visualization

Daspei is not part of a specific signaling pathway but rather a tool to measure an important
cellular parameter: the mitochondrial membrane potential (AWYm). The maintenance of AWm is
crucial for ATP synthesis and overall cell health. A decrease in AWm is an early event in
apoptosis (programmed cell death). The following diagram illustrates the relationship between
mitochondrial membrane potential, cellular signaling, and the role of Daspei.
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Preparation

Prepare Daspei
Stock Solution
(e.g., 10 MM in DMSO)

Staining Protocol

Prepare Daspei
Working Solution
(e.g., 5-10 uM)

Culture Cells
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l

Add Daspei Working Solution

:

Incubate
(10-60 min)

Washing
A4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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